![molecular formula C19H28N2O4S2 B5291596 N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide](/img/structure/B5291596.png)
N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, also known as CMMS, is a chemical compound that has been widely studied for its potential use in scientific research. CMMS is a sulfonamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific enzymes or proteins in biological systems. This binding may result in the inhibition of enzyme activity or the modulation of protein-protein interactions, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including inhibition of carbonic anhydrase activity, modulation of ion channels, and regulation of protein-protein interactions. These effects make it a promising candidate for various research applications, including studies of enzyme inhibition, ion channel function, and protein-protein interactions.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide in scientific research is its ability to selectively target specific enzymes or proteins, allowing for the study of specific biological processes. However, the compound's complex synthesis method and limited solubility may make it difficult to work with in certain lab settings.
Future Directions
There are several potential future directions for research involving N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide, including the investigation of its potential as a therapeutic agent for the treatment of certain diseases, such as cancer. Additionally, further studies may be conducted to better understand the compound's mechanism of action and its effects on various biological systems.
Synthesis Methods
The synthesis of N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide involves a multi-step process that begins with the reaction of cyclohexylmethylamine with 4-chlorobenzenesulfonyl chloride to form N-(cyclohexylmethyl)-4-chlorobenzenesulfonamide. This intermediate is then reacted with methylthiophenol and morpholine to form the final product, this compound.
Scientific Research Applications
N-(cyclohexylmethyl)-4-(methylthio)-3-(4-morpholinylcarbonyl)benzenesulfonamide has been investigated for its potential use in a variety of scientific research applications, including as a tool for studying the role of sulfonamides in biological systems. It has been found to exhibit inhibitory effects on certain enzymes, such as carbonic anhydrase, which has led to its use in studies of enzyme inhibition and structure-activity relationships.
Properties
IUPAC Name |
N-(cyclohexylmethyl)-4-methylsulfanyl-3-(morpholine-4-carbonyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O4S2/c1-26-18-8-7-16(13-17(18)19(22)21-9-11-25-12-10-21)27(23,24)20-14-15-5-3-2-4-6-15/h7-8,13,15,20H,2-6,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOMVYZBEJXSNPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)S(=O)(=O)NCC2CCCCC2)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.